Cas no 2308467-73-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2R)-2-hydroxypropylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2R)-2-hydroxypropylcarbamoyl}butanoic acid
• CAS No: 2308467-73-2
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6551216
• PubChem ID: 165812013
• Update Time: 2025-08-02

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2R)-2-hydroxypropylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2R)-2-hydroxypropylcarbamoyl}butanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(2R)-2-hydroxypropyl]carbamoyl}butanoic acid
• 2308467-73-2
• EN300-1513785

• Inchi： 1S/C23H26N2O6/c1-14(26)12-24-22(29)20(10-11-21(27)28)25-23(30)31-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20,26H,10-13H2,1H3,(H,24,29)(H,25,30)(H,27,28)/t14-,20?/m1/s1
• InChI Key： YALLFTSNSWMISY-QMRFKDRMSA-N
• SMILES： O(C(NC(C(NC[C@@H](C)O)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2R)-2-hydroxypropylcarbamoyl}butanoic acid

Research Briefing on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2R)-2-hydroxypropylcarbamoyl}butanoic acid (CAS: 2308467-73-2)

In recent years, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2R)-2-hydroxypropylcarbamoyl}butanoic acid (CAS: 2308467-73-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including drug development, peptide synthesis, and targeted therapeutics. This briefing aims to provide an overview of the latest research findings related to this compound, highlighting its potential applications and current challenges.

The compound is a derivative of fluorenylmethoxycarbonyl (Fmoc), a widely used protecting group in peptide synthesis. The presence of the Fmoc group enhances the stability and solubility of the molecule, making it a valuable tool in solid-phase peptide synthesis (SPPS). Recent studies have explored its utility in the synthesis of complex peptides and peptidomimetics, where it serves as a key intermediate. Researchers have also investigated its role in improving the efficiency and yield of peptide coupling reactions, which are critical for the development of novel therapeutics.

One of the most notable advancements in the study of this compound is its application in targeted drug delivery systems. The (2R)-2-hydroxypropylcarbamoyl moiety provides a hydrophilic segment that can be exploited for the design of prodrugs and conjugates. Recent publications have demonstrated its potential in enhancing the bioavailability and tissue specificity of therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful conjugation of this compound with anticancer agents, resulting in improved tumor targeting and reduced off-target effects.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2R)-2-hydroxypropylcarbamoyl}butanoic acid. Researchers have identified issues related to the scalability of its synthesis and the need for optimized purification protocols. A recent preprint on bioRxiv highlighted the development of a novel enzymatic approach to address these challenges, offering a more sustainable and efficient alternative to traditional chemical methods.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2R)-2-hydroxypropylcarbamoyl}butanoic acid represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications in peptide synthesis and targeted drug delivery underscore its potential to contribute to the development of next-generation therapeutics. However, further research is needed to overcome existing challenges and fully realize its potential. This briefing serves as a snapshot of the current state of research and aims to stimulate further exploration in this area.